Cas no 919281-72-4 (1H-Imidazole, 2,4,5-triphenyl-1-(2,4,6-trimethylphenyl)-)

• Product Name: 1H-Imidazole, 2,4,5-triphenyl-1-(2,4,6-trimethylphenyl)-
• CAS No: 919281-72-4
• MF: C₃₀H₂₆N₂
• MW: 414.540847301483
• CID: 765133
• PubChem ID: 71425396
• Update Time: 2025-04-19

1H-Imidazole, 2,4,5-triphenyl-1-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2,4,5-triphenyl-1-(2,4,6-trimethylphenyl)-
• 2,4,5-triphenyl-1-(2,4,6-trimethylphenyl)imidazole
• 919281-72-4
• 2,4,5-Triphenyl-1-(2,4,6-trimethylphenyl)-1H-imidazole
• DTXSID10844179

• Inchi： 1S/C30H26N2/c1-21-19-22(2)28(23(3)20-21)32-29(25-15-9-5-10-16-25)27(24-13-7-4-8-14-24)31-30(32)26-17-11-6-12-18-26/h4-20H,1-3H3
• InChI Key： HBVRDBSEEQTBRM-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC=CC=2)=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 414.209598838g/mol
• Monoisotopic Mass: 414.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 17.8Ų